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Compound of Interest |

Compound Name: Histidinyl-Alanine
CAS No.: 16874-75-2
Cat. No.: B096166
. J

Executive Safety Summary

Histidinyl-Alanine (His-Ala) is a dipeptide generally classified as non-hazardous under OSHA
GHS standards (29 CFR 1910.1200). It does not carry specific EPA RCRA "P" (acutely toxic) or
"U" (toxic) waste codes.

However, operational disposal depends on the matrix. While the pure powder is low-risk, His-
Ala is frequently dissolved in hazardous HPLC mobile phases (Acetonitrile/Methanol) or
biological media.[1] You must classify the waste based on the entire mixture, not just the solute.

Immediate Action Matrix
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State of Matter

Matrix/Solvent

Hazard Class

Disposal Route

Pure Powder /

Non-Hazardous

Solid N Non-Regulated Chemical Waste (or
Lyophilized
Trash*)
o Aqueous Buffer (pH 5- Sanitary Sewer (with
Liquid Non-Hazardous
9) EHS approval)
o Organic Solvents ] Hazardous Solvent
Liquid Ignitable (D001)
(HPLC) Waste Stream
Autoclave/Bleach
Solid/Liquid Cell Culture Media Biohazardous

Bio-Waste

*Note: While legally permissible in some jurisdictions to trash non-hazardous solids, "Best
Laboratory Practice" dictates collecting all chemical powders to prevent custodial alarm.[1]

Waste Characterization & Regulatory Logic

Before disposal, the generator must perform a Waste Determination as required by 40 CFR
262.11.[1]

Chemical Identity

e Substance: L-Histidyl-L-Alanine (or isomers)[1]
o CAS No: 16874-75-2 (Generic dipeptide classification)[2]
o RCRA Status: Not Listed.[3]

o Characteristic Hazards: None (Not Ignitable, Corrosive, Reactive, or Toxic by TCLP).[1]

The "Mixture Rule" Risk

In drug development, His-Ala is often analyzed via HPLC.[1] If the peptide is dissolved in
Acetonitrile or Methanol, the waste exhibits the characteristic of Ignitability (Flash point <60°C).
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e Rule: The entire volume must be managed as Hazardous Chemical Waste (Code
D001/F003).

 Critical Error: Never dilute solvent waste with water to "remove" the hazard. This is illegal
treatment.

Detailed Disposal Protocols

Protocol A: Solid Waste (Pure Substance &
Contaminants)

Applicability: Expired lyophilized powder, contaminated weigh boats, gloves.[1]

e Segregation: Do not mix with sharps or biohazard bags unless contaminated with infectious
agents.

o Containerization: Use a clear, heavy-duty polyethylene bag or a wide-mouth HDPE jar.
e Labeling:

o Label as "Non-Regulated Chemical Waste."

o List contents: "Histidinyl-Alanine (Solid)."[4]

o Why? Labeling prevents "unknown white powder" incidents that trigger expensive HazMat
responses.

» Disposal: Seal securely and transfer to your facility's Non-Hazardous Waste accumulation

area.

Protocol B: Liquid Waste (Aqueous/Buffer Solutions)

Applicability: His-Ala in PBS, Water, or TRIS buffers.[1]

e pH Verification: Measure pH. It must be between 5.0 and 9.0 (or local limit, typically 5.5~
10.5).[1]

o Solubility Check: His-Ala is water-soluble.[5] No precipitation risk.
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» Disposal Action:

o If <1 Liter: May be flushed down the laboratory sink with copious water (20:1 dilution) if
facility permits.

o If > 1 Liter: Collect in a carboy labeled "Non-Hazardous Agueous Waste."

o Prohibited: Do not pour if the solution contains heavy metals or azides (preservatives).

Protocol C: HPLC & Organic Solvent Waste (High
Priority)

Applicability: Eluents containing Acetonitrile, Methanol, or TFA.[1]

Container: Use a grounded Safety Can (HDPE or Stainless Steel) or glass carboy with a
secondary containment tray.

¢ Venting: Use a safety cap with a charcoal filter to prevent pressure buildup and vapor
release.

o Labeling (Mandatory):
o Hazard: "Flammable Liquid."

o Constituents: Must list percentages (e.g., "Acetonitrile 40%, Water 59%, TFA 0.1%,
Histidinyl-Alanine <1%").[1]

o Segregation: Keep separate from Oxidizers (e.g., Peroxides, Nitric Acid) to prevent
exothermic reactions.[1]

Visual Decision Workflow

The following diagram illustrates the logical flow for determining the correct disposal path.
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Waste: Histidinyl-Alanine

What is the physical state?

Solid / Powder Liquid / Solution

Contains Organic Solvents?
(Acetonitrile, MeOH)

Biohazardous Waste Non-Regulated Chemical Waste Hazardous Chemical Waste Aqueous Buffer Onl
(Autoclave -> Incinerate) (Landfill/Trash) (RCRA D001/F003) q Y

Sanitary Sewer
(With EHS Approval)

Collect as Non-Haz Liquid

Click to download full resolution via product page

Figure 1: Decision logic for classifying Histidinyl-Alanine waste streams based on matrix and
contamination.

Technical Data for EHS Documentation
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When submitting waste manifests, use the following data to validate your classification.

Parameter Value/Status Operational Implication
Suitable for agueous cleaning;
Water Solubility High rinsate is generally non-
hazardous.
o No risk of polymerization or
Stability Stable o
explosion in storage.
Compatible with standard
Reactivity None HDPE, Glass, and PTFE
containers.[1]
If pure, do not assign D, F, P,
EPA Waste Code None (Pure)
or U codes.[1]
_ _ Not ignitable unless mixed with
Flash Point N/A (Solid)
solvents.
Toxicity (LD50) >5000 mg/kg (Est.) Classified as "Low Toxicity."[6]

ble 2: E : ibili

Waste Stream Compatibility Notes
) ) Can be mixed with HPLC
Organic Solvents Compatible
waste (MeOH, ACN).[1][7]
) ] ) Soluble in dilute HCI/TFA
Acids (Dilute) Compatible ) ) )
(common in peptide synthesis).
Avoid mixing with concentrated
Strong Oxidizers Incompatible Nitric Acid or Peroxides
(degradation risk).
) ) Can be autoclaved; peptide
Bio-Waste Compatible

will denature/hydrolyze.
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Emergency Procedures

Although His-Ala is low-hazard, standard laboratory safety applies.[1]

o Spill (Solid): Sweep up carefully to avoid dust generation.[3][4][5][8] Place in a sealed bag.
Wipe area with a wet paper towel.

» Spill (Liquid - Solvent): Evacuate area if volume is large (>500mL). Use a solvent spill kit
(absorbent pads). Wear nitrile gloves and safety goggles.

e EXxposure:
o Eye Contact: Flush with water for 15 minutes.[5][9]

o Inhalation:[5][10] Move to fresh air.[5][11][12] (Peptide dust can be a mild respiratory
irritant).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. Waste Code [rcrainfo.epa.gov]

o 2. Histidinyl-Alanine | C9H14N403 | CID 351667 - PubChem [pubchem.ncbi.nlm.nih.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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